2'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine 2'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine
Brand Name: Vulcanchem
CAS No.: 438-84-6
VCID: VC8115881
InChI: InChI=1S/C13H10F3N/c14-13(15,16)11-7-3-1-5-9(11)10-6-2-4-8-12(10)17/h1-8H,17H2
SMILES: C1=CC=C(C(=C1)C2=CC=CC=C2N)C(F)(F)F
Molecular Formula: C13H10F3N
Molecular Weight: 237.22 g/mol

2'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine

CAS No.: 438-84-6

Cat. No.: VC8115881

Molecular Formula: C13H10F3N

Molecular Weight: 237.22 g/mol

* For research use only. Not for human or veterinary use.

2'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine - 438-84-6

Specification

CAS No. 438-84-6
Molecular Formula C13H10F3N
Molecular Weight 237.22 g/mol
IUPAC Name 2-[2-(trifluoromethyl)phenyl]aniline
Standard InChI InChI=1S/C13H10F3N/c14-13(15,16)11-7-3-1-5-9(11)10-6-2-4-8-12(10)17/h1-8H,17H2
Standard InChI Key WCZMZZQCLUPFHA-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)C2=CC=CC=C2N)C(F)(F)F
Canonical SMILES C1=CC=C(C(=C1)C2=CC=CC=C2N)C(F)(F)F

Introduction

2'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine is a bioactive small molecule, specifically a hydrochloride salt, with the molecular formula C13H11ClF3N and a molecular weight of 273.68 g/mol . It is classified under the product family of bioactive small molecules, indicating its potential applications in research and industrial settings. The compound is available in a hydrochloride form, which is commonly used to enhance solubility and stability in aqueous solutions.

Synthesis and Preparation

While specific synthesis details for 2'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine are not readily available in the provided sources, compounds with similar structures often involve multi-step syntheses starting from simpler aromatic precursors. These processes may include cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, to form the biphenyl backbone and introduce the trifluoromethyl and amine functionalities.

Handling and Safety

Handling of 2'-(Trifluoromethyl)-[1,1'-biphenyl]-2-amine hydrochloride requires caution due to its chemical nature. It is not classified as hazardous material (Hazmat) but should be treated as a chemical substance, following standard laboratory safety protocols . The compound is not returnable and cannot be shipped to residential or medical facilities, emphasizing its intended use in professional settings only .

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